1-(4-Methoxyphenyl)-3-methylpiperazine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-3-methylpiperazine
• InChI: InChI=1S/C12H18N2O/c1-10-9-14(8-7-13-10)11-3-5-12(15-2)6-4-11/h3-6,10,13H,7-9H2,1-2H3
• InChI Key: IYVXIVANRDSBDT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C2=CC=C(C=C2)OC

Description

1-(4-Methoxyphenyl)-3-methylpiperazine is a chemical compound belonging to the piperazine family. It is characterized by the presence of a methoxy group attached to a phenyl ring, which is further connected to a piperazine ring with a methyl substitution.

Preparation Methods

The synthesis of 1-(4-Methoxyphenyl)-3-methylpiperazine can be achieved through several routes. One common method involves the reaction of 4-methoxyphenylhydrazine with 3-methylpiperazine under controlled conditions. The reaction typically requires a solvent such as ethanol and is carried out at elevated temperatures to ensure complete conversion . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-(4-Methoxyphenyl)-3-methylpiperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents and conditions. .

Scientific Research Applications

1-(4-Methoxyphenyl)-3-methylpiperazine has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of biological pathways and mechanisms, particularly in the context of neurotransmitter release and receptor interactions.

Medicine: It has potential therapeutic applications due to its ability to interact with specific molecular targets, making it a candidate for drug development.

Industry: The compound is utilized in the production of dyes and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-3-methylpiperazine involves its interaction with monoamine neurotransmitter systems. It inhibits the reuptake and induces the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This mechanism is similar to that of certain stimulant drugs, although this compound is considered to have a lower potency and reduced abuse potential .

Comparison with Similar Compounds

1-(4-Methoxyphenyl)-3-methylpiperazine can be compared with other piperazine derivatives, such as:

1-(3-Chlorophenyl)piperazine: Known for its stimulant effects, this compound is often used in combination with other piperazines.

1-(3-Trifluoromethylphenyl)piperazine: Commonly found in recreational drugs, it has a higher potency compared to this compound.

4-Methoxyamphetamine: A seratogenic drug with a similar mechanism of action but higher potency.

The uniqueness of this compound lies in its balanced profile of efficacy and safety, making it a valuable compound for research and potential therapeutic applications.